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Compound of Interest

1-(But-3-yn-1-yl)-4-
Compound Name:

methoxybenzene

Cat. No.: B3330745

General Reaction Scheme

The foundational reaction for the applications described below is the Copper(l)-Catalyzed
Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of click chemistry.[1] This reaction
facilitates the covalent linkage of an azide-functionalized molecule to an alkyne-functionalized
molecule, such as 1-(But-3-yn-1-yl)-4-methoxybenzene, to form a stable 1,2,3-triazole ring.[2]
[3] The reaction is highly efficient, specific, and biocompatible, making it suitable for a wide
range of applications.[1][2][3]
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Reducing Agent (e.g., Sodium Ascorbate)

Reduces Cu(ll) to Cu(l)

Reactants

1-(But-3-yn-1-yl)-4-methoxybenzene Azide-Functionalized Molecule (R-N3)

Cu(l) Source (e.g., CuSO4)
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1,4-Disubstituted 1,2,3-Triazole Conjugate

1. Prepare Reagents 2. Mix Protein and 3. Initiate Click Reaction 4. Incubate 5. Purify Conjugate 6. Characterize
(Protein, Alkyne, Catalyst) Alkyne-Linker (Add Catalyst/Reductant) (Room Temp, 1 hr) (Size Exclusion Chrc phy) (Sp opy, SDS-PAGE)
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Core Scaffold Variable Azide Partners (R-N3)
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Conclusion:
Bulky, lipophilic 'R" groups
increase cytotoxic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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